6-Desamino 6-Chloro Etravirine-13C3
6-Desamino 6-Chloro Etravirine-13C3
Brand Name:
Vulcanchem
CAS No.:
1246818-40-5
VCID:
VC0030902
InChI:
InChI=1S/C20H13BrClN5O/c1-11-7-14(10-24)8-12(2)17(11)28-19-16(21)18(22)26-20(27-19)25-15-5-3-13(9-23)4-6-15/h3-8H,1-2H3,(H,25,26,27)/i16+1,18+1,19+1
SMILES:
CC1=CC(=CC(=C1OC2=C(C(=NC(=N2)NC3=CC=C(C=C3)C#N)Cl)Br)C)C#N
Molecular Formula:
C20H13BrClN5O
Molecular Weight:
457.689
6-Desamino 6-Chloro Etravirine-13C3
CAS No.: 1246818-40-5
Reference Standards
VCID: VC0030902
Molecular Formula: C20H13BrClN5O
Molecular Weight: 457.689
| CAS No. | 1246818-40-5 |
|---|---|
| Product Name | 6-Desamino 6-Chloro Etravirine-13C3 |
| Molecular Formula | C20H13BrClN5O |
| Molecular Weight | 457.689 |
| IUPAC Name | 4-[5-bromo-6-chloro-2-(4-cyanoanilino)(4,5,6-13C3)pyrimidin-4-yl]oxy-3,5-dimethylbenzonitrile |
| Standard InChI | InChI=1S/C20H13BrClN5O/c1-11-7-14(10-24)8-12(2)17(11)28-19-16(21)18(22)26-20(27-19)25-15-5-3-13(9-23)4-6-15/h3-8H,1-2H3,(H,25,26,27)/i16+1,18+1,19+1 |
| Standard InChIKey | ODWHQRYHASBLKO-WTZVUXPESA-N |
| SMILES | CC1=CC(=CC(=C1OC2=C(C(=NC(=N2)NC3=CC=C(C=C3)C#N)Cl)Br)C)C#N |
| Synonyms | 4-[[5-Bromo-6-chloro-2-[(4-cyanophenyl)amino]-4-pyrimidinyl]oxy]-3,5-dimethyl-benzonitrile-13C3 |
| PubChem Compound | 71315572 |
| Last Modified | Nov 11 2021 |
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